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Compound of Interest

Compound Name: Cobalt tetracarbonyl hydride

Cat. No.: B231246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for working with cobalt tetracarbonyl hydride [HCo(CO)₄]. This organometallic

compound is a highly toxic, flammable, and volatile liquid that requires stringent safety

measures to prevent exposure and ensure safe laboratory operations.[1][2][3]

Hazard Identification and Risk Assessment
Cobalt tetracarbonyl hydride presents significant health and safety risks. A thorough risk

assessment must be conducted before any experiment involving this compound.

1.1. Physical and Chemical Hazards

Flammability: It is a highly flammable gas or liquid.[4][5]

Instability: The compound is thermally unstable and decomposes rapidly in the air at room

temperature, especially in the absence of a high partial pressure of carbon monoxide.[1][2][6]

[7] Decomposition produces dicobalt octacarbonyl and highly flammable hydrogen gas.[1][7]

Reactivity: It reacts exothermically with oxidizing agents and acids.[1][7]

1.2. Health Hazards
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Toxicity: Cobalt tetracarbonyl hydride is highly toxic and can be fatal if inhaled. It is

compared to nickel carbonyl and iron pentacarbonyl in its ability to cause pulmonary edema.

[7][8]

Exposure Routes: The primary routes of exposure are inhalation, skin contact, and eye

contact.[5][7]

Symptoms of Exposure: Inhalation can cause irritation of the respiratory system, difficulty

breathing, coughing, and decreased pulmonary function.[5][7] Contact can irritate the skin

and eyes.[4]

Target Organs: The primary target organs are the eyes, skin, and respiratory system.[5][7]

Quantitative Data Summary
The following tables summarize key quantitative data for cobalt tetracarbonyl hydride.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula HCo(CO)₄

Molecular Weight 171.98 g/mol [1][2]

Appearance Pale yellow to colorless volatile liquid[1][2]

Odor Offensive, intolerable[2][3]

Melting Point -26 °C[1]

Boiling Point ~47 °C[1]

Vapor Pressure >1 atm at 20 °C[2]

Solubility in Water 0.05% at 20 °C[2]

Table 2: Toxicological Data and Exposure Limits
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Parameter Value

LC50 (rat, inhalation) 46.2 mg/m³/2h[7][8]

NIOSH REL (Recommended Exposure Limit) TWA 0.1 mg/m³ (as Co)[2][4]

ACGIH TLV (Threshold Limit Value) TWA 0.1 mg/m³ (as Co)[4]

Experimental Protocols: Safe Handling and Usage
Due to its instability, cobalt tetracarbonyl hydride is typically generated in situ for immediate

use.[1][2][6] The following protocols outline the necessary safety measures for its generation

and handling.

3.1. Engineering Controls

All work with cobalt tetracarbonyl hydride must be conducted in a certified, high-

performance chemical fume hood or a glovebox.

Ensure adequate ventilation and that air-handling systems are operational.[9][10]

Use a continuous monitoring system for carbon monoxide, a potential decomposition

product.

3.2. Personal Protective Equipment (PPE)

Respiratory Protection: A full-face respirator with appropriate cartridges is necessary if

exposure limits are exceeded or if working outside of a fume hood.[9]

Skin Protection: Wear fire/flame-resistant and impervious clothing.[9] Chemical-resistant

gloves are mandatory.[4][9]

Eye Protection: Wear tightly fitting safety goggles with side shields or a face shield in

addition to goggles.[4][9]

3.3. In-Situ Generation Protocol (Example: from Dicobalt Octacarbonyl)

This protocol is an example and must be adapted to specific experimental conditions.
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Preparation:

Ensure the reaction apparatus is assembled in a fume hood and is free of leaks.

Purge the entire system with an inert gas (e.g., argon or nitrogen).

Reagent Handling:

Handle dicobalt octacarbonyl (Co₂(CO)₈) under an inert atmosphere.

Introduce the solvent and Co₂(CO)₈ into the reaction vessel.

Generation:

Introduce hydrogen gas (H₂) into the reaction vessel according to the specific reaction

parameters (pressure, temperature). The reaction is: Co₂(CO)₈ + H₂ ⇌ 2 HCo(CO)₄.[1][6]

Usage:

Use the generated HCo(CO)₄ immediately in the subsequent reaction step. Do not attempt

to isolate or store it.[1]

Decontamination:

After the reaction is complete, any unreacted HCo(CO)₄ must be safely quenched. This

can be done by carefully introducing an oxidizing agent (e.g., a solution of iodine) or by

controlled ventilation to allow for decomposition.

Storage and Disposal
Storage: Cobalt tetracarbonyl hydride should not be stored. It should be generated and

used immediately.[1] Store the precursor, dicobalt octacarbonyl, in a cool, dry, well-ventilated

area under an inert atmosphere.

Disposal: All waste containing cobalt compounds must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Do not discharge into the environment.

[9]
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Emergency Procedures
5.1. Spills and Leaks

Evacuate all personnel from the affected area immediately.

Remove all sources of ignition.[4][9]

If safe to do so, stop the leak.

Ventilate the area.

For small spills, absorb the material with an inert absorbent and place it in a sealed container

for hazardous waste disposal.

5.2. Fire

In case of fire, use dry chemical, CO₂, or alcohol-resistant foam extinguishers.[4][9]

Be aware that poisonous gases, including carbon monoxide and cobalt fumes, are produced

in a fire.[4]

Firefighters must wear self-contained breathing apparatus.[9]

5.3. First Aid

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[10]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation occurs.[4][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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